Cas no 582315-55-7 (Betulin palmitate)

Betulin palmitate Properties

Names and Identifiers

• Betulin palmitate
• [ "" ]
• 582315-55-7
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] hexadecanoate
• Betulin 3-O-palmitate
• AKOS022184813
• SCHEMBL2257652
• FS-10046
• +Expand

• InChIKey： NAXJLYBHSMUSAV-UHFFFAOYSA-N
• Inchi： InChI=1S/C46H80O3/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-40(48)49-39-27-28-43(6)37(42(39,4)5)26-29-45(8)38(43)24-23-36-41-35(34(2)3)25-30-46(41,33-47)32-31-44(36,45)7/h35-39,41,47H,2,9-33H2,1,3-8H3/t35-,36+,37-,38+,39-,41+,43-,44+,45+,46+/m0/s1
• SMILES： CCCCCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4C5C(CCC5(CCC4(C3(CCC2C1(C)C)C)C)CO)C(=C)C)C

Computed Properties

• Exact Mass: 680.61100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 680.61074641g/mol
• Heavy Atom Count: 49
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 13.02940
• PSA: 46.53000
• Boiling Point: 685.5±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.8 mmHg at 25°C
• Flash Point: 232.2±16.8 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3